Cas no 138568-71-5 (2-[4-(4-Ethylthiazol-2-yl)-3-fluorophenyl]propanoic acid)
138568-71-5 structure
Product Name:2-[4-(4-Ethylthiazol-2-yl)-3-fluorophenyl]propanoic acid
CAS No:138568-71-5
MF:C14H14FNO2S
MW:279.329865932465
CID:2663288
Update Time:2023-08-06
2-[4-(4-Ethylthiazol-2-yl)-3-fluorophenyl]propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Fluoro-α-methyl-4-(4-ethyl-2-thiazolyl)benzeneacetic acid
- BENZENEACETIC ACID, 4-(4-ETHYL-2-THIAZOLYL)-3-FL
- 2-[4-(4-Ethylthiazol-2-yl)-3-fluorophenyl]propanoic acid
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- Inchi: 1S/C14H14FNO2S/c1-3-10-7-19-13(16-10)11-5-4-9(6-12(11)15)8(2)14(17)18/h4-8H,3H2,1-2H3,(H,17,18)
- InChI Key: NTYPJSCLTYFJEW-UHFFFAOYSA-N
- SMILES: S1C=C(CC)N=C1C1C=CC(=CC=1F)C(C(=O)O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 329
- Topological Polar Surface Area: 78.4
2-[4-(4-Ethylthiazol-2-yl)-3-fluorophenyl]propanoic acid Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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